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Compound of Interest |

2-(4-Chlorophenyl)-5,5-
Compound Name:

dimethylmorpholine
CAS No.: 1017481-15-0
Cat. No.: B13063920

Get Quote
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An In-depth Technical Guide to the Chemical Properties of 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine

This guide provides a comprehensive technical overview of 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine, a substituted morpholine derivative. The morpholine scaffold is a
privileged structure in medicinal chemistry, known for its presence in a wide array of biologically
active compounds.[1] This document delves into the core chemical properties, plausible
synthetic strategies, and spectroscopic characterization of the title compound, designed for
researchers, chemists, and professionals in drug development. The unique structural
combination of a 4-chlorophenyl group at the 2-position and a gem-dimethyl substitution at the
5-position imparts specific steric and electronic characteristics that are of significant interest for
further investigation.

Molecular Structure and Identification

The foundational step in understanding any chemical entity is the precise definition of its
structure and associated identifiers. The molecular architecture of 2-(4-Chlorophenyl)-5,5-
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dimethylmorpholine is depicted below, featuring a central morpholine ring.
Caption: Chemical structure of 2-(4-Chlorophenyl)-5,5-dimethylmorpholine.

Quantitative and identifying data for this compound are summarized in the table below. While
specific experimental data for this exact molecule is not widely published, properties can be
inferred from closely related analogs and computational predictions.

Identifier Value Source

Molecular Formula C12H16CINO

Molecular Weight 225.71 g/mol [2]
2-(4-chlorophenyl)-5,5-

IUPAC Name ( P v

dimethylmorpholine

DFWMZTVATFWCIA-
InChl Key [2]
UHFFFAOYSA-N

CC1(C)CN(C(CO1)C2=CC=C(
ClC=C2)

SMILES

CAS Number 10183-01-4 (related structure)

Synthesis and Reaction Chemistry

While a specific, documented synthesis for 2-(4-Chlorophenyl)-5,5-dimethylmorpholine is
not readily available in public literature, its structure lends itself to established synthetic
strategies for forming the morpholine heterocycle.[2] These routes are foundational in organic
synthesis and can be adapted for this target molecule.[1]

Plausible Synthetic Strategies

Several logical and field-proven methods for constructing the morpholine ring system are
applicable. The choice of method often depends on the availability of starting materials and
desired scale.

« Intramolecular Williamson Ether Synthesis: This is a classic and highly effective method for
forming cyclic ethers. The synthesis would begin with a suitably substituted amino alcohol
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precursor. Deprotonation of the hydroxyl group with a base generates an alkoxide, which
then undergoes an intramolecular nucleophilic substitution to displace a leaving group,
forming the morpholine ring.[2]

e Reductive Amination of a Dicarbonyl Precursor: A less common but viable route involves the
reaction of a 1,4-dicarbonyl compound with ammonia or a primary amine under reducing
conditions. This pathway constructs the heterocyclic ring in a single transformative step.[2]

» Cyclization via Epoxide Ring-Opening: A practical and often high-yielding approach involves
the reaction of an appropriate amine with a substituted epoxide.[2] For this target, 2-methyl-
2-aminopropan-1-ol could be reacted with a 4-chlorostyrene oxide derivative.

Strategy 2: Epoxide Ring-Opening

4-Chlorostyrene Oxide
Nucleophilic w | 2-(4-Chlorophenyl)-
)/y Ring-Opening " | 5,5-dimethylmorpholine

(Z—Amino—2—methyl—l—propanol

Strategy 1: Intramolecular Cyclization

N-Substituted /\
A L+ Deprotonation Intramolecular 2-(4-Chlorophenyl)-
(2 Amino Alcohol Precurso} __>©_p/_> SN2 Reaction 5,5-dimethylmorpholine

Click to download full resolution via product page

Caption: General synthetic workflows for the formation of substituted morpholines.

Chemical Reactivity

The chemical stability of the compound under standard ambient conditions is expected to be
high. Key points of reactivity include:
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» Morpholine Nitrogen: The secondary amine nitrogen is a nucleophilic and basic center,
available for reactions such as N-alkylation, N-acylation, and sulfonation. A derivative, 2-(2-
chlorophenyl)-5,5-dimethylmorpholine-4-sulfonyl chloride, highlights the reactivity at this
position.[3]

o Aromatic Ring: The 4-chlorophenyl group can participate in electrophilic aromatic
substitution, although the chlorine atom is deactivating. It may also undergo metal-catalyzed
cross-coupling reactions under specific conditions.

Physicochemical Properties

The physical properties of the molecule are dictated by its structure. The combination of the
polar morpholine ring and the nonpolar, halogenated aromatic substituent results in moderate
lipophilicity.

Property Predicted Value Notes

This value indicates moderate
lipophilicity, suggestin

XLogP3 1.9-2.66 Pop Y, S99 g
reasonable permeability across

biological membranes.[3]

This value is within the range

Topological Polar Surface Area typically associated with good

47 A2 o
(TPSA) oral bioavailability in drug

candidates.[3]

The secondary amine can act
Hydrogen Bond Donors 1 (from N-H)
as a hydrogen bond donor.

The oxygen, nitrogen, and
Hydrogen Bond Acceptors 3 (from O, N, and CI) chlorine atoms can act as

hydrogen bond acceptors.[3]

The bond connecting the
henyl ring to the morpholine
Rotatable Bond Count 1 p .y g ] .p
ring is the primary point of

rotation.[3]
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The compound is described as combustible, and in case of fire, development of hazardous
combustion gases or vapors is possible.

Spectroscopic Characterization

Spectroscopic analysis is essential for structural elucidation and purity assessment. While
experimental spectra for this specific compound are not publicly cataloged, the expected
spectral characteristics can be reliably predicted based on its functional groups and overall
structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals. Protons on the
aromatic ring would appear in the downfield region (approx. 7.0-7.5 ppm), likely as two
doublets due to the para-substitution. The proton at the C2 position, adjacent to both the
oxygen and the aromatic ring, would be a distinct multiplet. Protons on the morpholine ring
(C3 and C6) would appear as complex multiplets in the aliphatic region. The two methyl
groups at C5 are diastereotopic and may appear as two distinct singlets. The N-H proton
signal would be a broad singlet, its chemical shift being dependent on solvent and
concentration.

e 13C NMR: The carbon NMR spectrum would show characteristic signals for the aromatic
carbons, with the carbon bearing the chlorine atom being significantly influenced. The C2
and C5 carbons of the morpholine ring would be readily identifiable, as would the two methyl
carbons and the remaining morpholine ring carbons (C3 and C6).

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and elemental composition.

e Molecular lon: The mass spectrum should exhibit a molecular ion peak (M*) corresponding
to the molecular weight (225.71 g/mol ).

« |sotopic Pattern: A key feature would be the characteristic M+2 peak at approximately one-
third the intensity of the M* peak, which is definitive for the presence of a single chlorine
atom.
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» Fragmentation: Common fragmentation pathways would likely involve the loss of the
chlorophenyl group or cleavage of the morpholine ring.

Infrared (IR) Spectroscopy

The IR spectrum provides a fingerprint of the molecule's functional groups.
* N-H Stretch: A moderate absorption band is expected in the 3300-3500 cm~1 region.

e C-H Stretches: Aromatic C-H stretching vibrations would appear just above 3000 cm~1, while
aliphatic C-H stretches from the morpholine and methyl groups would be observed just
below 3000 cm™1.

e C-O-C Stretch: A strong, characteristic band for the ether linkage is expected in the 1070-
1150 cm~1 region.

e C-CI Stretch: A band in the 600-800 cm~* region would indicate the presence of the carbon-
chlorine bond.

Safety and Handling

Based on safety data for structurally related compounds, 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine should be handled with appropriate care in a laboratory setting.

e Hazard Statements:

H302 + H312: Harmful if swallowed or in contact with skin.

[¢]

[e]

H315: Causes skin irritation.

o

H317: May cause an allergic skin reaction.

[¢]

H410: Very toxic to aquatic life with long lasting effects.

o Precautionary Statements:

o P261: Avoid breathing dust.

o P264: Wash skin thoroughly after handling.
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o P273: Avoid release to the environment.
o P280: Wear protective gloves/ protective clothing.

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated. Standard laboratory safety protocols should be strictly followed.

Conclusion and Future Outlook

2-(4-Chlorophenyl)-5,5-dimethylmorpholine is a compound of interest due to its place within
the pharmacologically significant morpholine family. This guide has outlined its fundamental
chemical properties, plausible synthetic routes based on established chemical principles, and
expected analytical characteristics. The structural features—a halogenated aromatic ring and
gem-dimethyl substitution—provide a unique scaffold for further exploration. Future research
could focus on the definitive synthesis and purification of this compound, followed by
comprehensive spectroscopic and crystallographic analysis to confirm its structure and
stereochemistry. Subsequent investigation into its biological activity, guided by the known
pharmacology of related phenylmorpholines, could reveal its potential in areas such as
neuroscience or oncology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-(4-Chlorophenyl)-5,5-dimethylmorpholine chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13063920/docs#2-4-chlorophenyl-5-5-
dimethylmorpholine-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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